Lipophilicity Shift Drives Aqueous-Phase Preference
The target compound exhibits a computed XLogP3‑AA of −1.2, whereas the non‑oxa analog 3-(3-aminopropyl)-1,3-diazaspiro[4.5]decane-2,4-dione has an XLogP3‑AA of 0.2 [1][2]. This −1.4 log‑unit shift indicates markedly higher hydrophilicity for the 8‑oxa derivative, which can translate into superior aqueous solubility and reduced non‑specific protein binding under physiological assay conditions.
| Evidence Dimension | Lipophilicity (XLogP3‑AA) |
|---|---|
| Target Compound Data | −1.2 |
| Comparator Or Baseline | 3-(3-Aminopropyl)-1,3-diazaspiro[4.5]decane-2,4-dione (XLogP3‑AA = 0.2) |
| Quantified Difference | ΔXLogP3‑AA = −1.4 (target more hydrophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2021–2025 release) |
Why This Matters
A logP difference of >1 unit is sufficient to alter partitioning between aqueous and organic phases, directly impacting assay compatibility, formulation strategy, and in vitro ADME profiles—making interchanging the two compounds without re‑validation scientifically unsound.
- [1] PubChem Compound Summary for CID 86775629, 3-(3-Aminopropyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/86775629 (accessed 2026-05-06). View Source
- [2] PubChem Compound Summary for CID 18071372, 3-(3-Aminopropyl)-1,3-diazaspiro[4.5]decane-2,4-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/949835-66-9 (accessed 2026-05-06). View Source
